4-({8-methoxy-4-oxo-2-sulfanylidene-1H,2H,3H,4H,5H-pyrimido[5,4-b]indol-3-yl}methyl)-N-[(4-methoxyphenyl)methyl]benzamide

• IUPAC Name: 4-[(8-methoxy-4-oxo-2-sulfanylidenepyrimido[5,4-b]indol-3-yl)methyl]-N-[(4-methoxyphenyl)methyl]benzamide
• InChI: InChI=1S/C27H22N4O4S/c1-34-19-9-5-16(6-10-19)14-28-25(32)18-7-3-17(4-8-18)15-31-26(33)24-23(30-27(31)36)21-13-20(35-2)11-12-22(21)29-24/h3-13H,14-15H2,1-2H3,(H,28,32)
• InChI Key: HYMAUTIZZGRBPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C2=CC=C(C=C2)CN3C(=O)C4=NC5=C(C4=NC3=S)C=C(C=C5)OC
• Molecular Formula: C27H22N4O4S
• Molecular Weight: 498.6 g/mol
• CAS No.: 892290-41-4

Description

4-({8-methoxy-4-oxo-2-sulfanylidene-1H,2H,3H,4H,5H-pyrimido[5,4-b]indol-3-yl}methyl)-N-[(4-methoxyphenyl)methyl]benzamide is a useful research compound. Its molecular formula is C27H24N4O4S and its molecular weight is 500.57. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Reactivity : Research by Shestakov et al. (2009) demonstrated that reactions of methyl 3-amino-1H-indole-2-carboxylates with aryl isocyanates, aryl isothiocyanates, and cyanamides lead to the formation of 5H-pyrimido[5,4-b]indole derivatives. This process contributes to the understanding of the chemical behavior and potential applications of such compounds.

• Cyclization Properties : A study by Rutkauskas et al. (2008) explored the reaction of methyl- and methoxyaminobenzenethiols with acrylic acid, resulting in the formation of various derivatives, including 8-methoxy-2,3-dihydro-1,5-benzothiazepin-4(5H)-ones. This research helps in understanding the cyclization properties of the compound and related structures.

• Potential Biological Activities : Research by Abu‐Hashem et al. (2020) investigated novel derivatives, including (4-methoxy or 4,8-dimethoxy)-3-methyl-N-(6-oxo-2-thioxo-1,2,3,6-tetrahydro-pyrimidin-4-yl) benzo[1,2-b: 5, 4-b’] difuran-2-carboxamide, for their cyclooxygenase inhibition and analgesic and anti-inflammatory activities. This suggests potential biomedical applications of compounds structurally related to the one .

• Antimicrobial Activity : A study by Sarvaiya et al. (2019) focused on the synthesis of arylazopyrazole pyrimidone clubbed heterocyclic compounds and evaluated their antimicrobial activity. This research provides insight into the antimicrobial potential of compounds within the same chemical family.

• Crystal Structure Analysis : Research by Sarojini et al. (2015) on two sulfanylidene-1,2,3,4-tetrahydropyrimidine derivatives, including ethyl (4RS)-4-(4-methoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate, highlights the importance of structural analysis in understanding the properties and potential applications of such compounds.